Cas no 55470-42-3 (7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI))

7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI) structure
55470-42-3 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI)
CAS No:55470-42-3
MF:C12H18ClN5O4
MW:331.755421161652
CID:385954
PubChem ID:54610413
Update Time:2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI)
    • 2-[4-amino-5-(aminomethyl)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol,hydrochloride
    • NSC167900
    • NSC-167900
    • 5-(Aminomethyl)-7-pentofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine--hydrogen chloride (1/1)
    • DTXSID90715171
    • 55470-42-3
    • Inchi: 1S/C12H17N5O4.ClH/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)21-12;/h2,4,6,8-9,12,18-20H,1,3,13H2,(H2,14,15,16);1H
    • InChI Key: RYOGPHSELWHRQR-UHFFFAOYSA-N
    • SMILES: Cl.O1C(CO)C(C(C1N1C=C(CN)C2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 331.10500
  • Monoisotopic Mass: 331.1047318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153Ų

Experimental Properties

  • PSA: 152.67000
  • LogP: 0.16720
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